![molecular formula C16H16N2O4S B7467930 N-(3-hydroxyphenyl)-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide](/img/structure/B7467930.png)
N-(3-hydroxyphenyl)-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-hydroxyphenyl)-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide, also known as HPPB, is a sulfonamide-based compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. HPPB is a small molecule that has been shown to have a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In
Mechanism of Action
The mechanism of action of N-(3-hydroxyphenyl)-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of COX-2, which is responsible for the production of prostaglandins, a group of signaling molecules that play a key role in the inflammatory response. This compound has also been shown to inhibit the activity of the protein kinase CK2, which is involved in the regulation of various signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-inflammatory, anti-cancer, and anti-viral properties, this compound has been shown to have antioxidant properties by scavenging free radicals and protecting cells from oxidative damage. This compound has also been shown to have neuroprotective effects by reducing the production of reactive oxygen species and protecting neurons from damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3-hydroxyphenyl)-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide is its versatility in scientific research. This compound has been shown to have a wide range of biological activities, making it a useful tool for studying various cellular processes. In addition, this compound is relatively easy to synthesize and has a high yield, making it a cost-effective option for lab experiments. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are many potential future directions for the study of N-(3-hydroxyphenyl)-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide. One area of research is the development of this compound-based drugs for the treatment of various diseases. Another area of research is the exploration of this compound's potential as a tool for studying various cellular processes. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of N-(3-hydroxyphenyl)-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide involves a multi-step process that includes the reaction of 3-hydroxybenzenesulfonamide with 2-oxopyrrolidine-1-acetic acid, followed by the addition of triethylamine and 4-nitrophenyl chloroformate. The reaction mixture is then heated under reflux, and the resulting product is purified by column chromatography. The final product is obtained as a white solid with a high yield.
Scientific Research Applications
N-(3-hydroxyphenyl)-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide has been extensively studied for its potential applications in various scientific fields. In the field of medicinal chemistry, this compound has been shown to have anti-inflammatory properties by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. This compound has also been shown to have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. In addition, this compound has been shown to have anti-viral properties by inhibiting the replication of the hepatitis C virus.
properties
IUPAC Name |
N-(3-hydroxyphenyl)-4-(2-oxopyrrolidin-1-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O4S/c19-14-4-1-3-12(11-14)17-23(21,22)15-8-6-13(7-9-15)18-10-2-5-16(18)20/h1,3-4,6-9,11,17,19H,2,5,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDJYNPQUIPZXAN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)C2=CC=C(C=C2)S(=O)(=O)NC3=CC(=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.